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acid

CAS No.: 898787-86-5

Cat. No.: B1293223

Get Quote

Executive Summary
5-(3-Bromophenyl)-5-oxovaleric acid (CAS: 898787-86-5) is a critical organobromine

intermediate used primarily in the synthesis of bioactive heterocyclic compounds.[1]

Structurally, it consists of a valeric (pentanoic) acid backbone terminated by a 3-bromobenzoyl

moiety. Its strategic importance lies in its bifunctionality: the carboxylic acid tail allows for amide

coupling or esterification, while the aryl ketone serves as a scaffold for cyclization—most

notably into pyridazinones and phthalazinone derivatives, which are pharmacophores in

Poly(ADP-ribose) polymerase (PARP) inhibitors.

This guide details the physiochemical profile, validated synthetic pathways, and structural

characterization of the molecule, designed for researchers in medicinal chemistry and process

development.

Molecular Architecture & Physiochemical Profile

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1293223#bc-rfq
https://www.benchchem.com/product/b1293223/docs?utm_src=pdf-body#technical-guide-molecular-structure-synthesis-of-5-3-bromophenyl-5-oxovaleric-acid
https://cymitquimica.com/cas/898787-86-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293223?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Identity
The molecule is an aryl-keto-acid. The "5-oxo" designation indicates a ketone functionality at

the delta position relative to the carboxylic acid, creating a 1,5-dicarbonyl relationship (if

counting the carboxyl carbon). The bromine atom is positioned meta (position 3) on the phenyl

ring relative to the acyl chain.

Property Data

IUPAC Name 5-(3-Bromophenyl)-5-oxopentanoic acid

Common Synonyms
4-(3-Bromobenzoyl)butyric acid; 3-

Bromobenzoylbutanoic acid

CAS Number 898787-86-5

Molecular Formula C₁₁H₁₁BrO₃

Molecular Weight 271.11 g/mol

SMILES OC(=O)CCCC(=O)c1cccc(Br)c1

Appearance White to off-white crystalline solid

Predicted pKa ~4.7 (Carboxylic acid)

LogP ~2.9 (Lipophilic)

H-Bond Donors/Acceptors 1 Donor / 3 Acceptors

Electronic & Steric Analysis
Meta-Bromine Effect: The bromine atom at the C3 position exerts an inductive electron-

withdrawing effect (-I) while also being a weak resonance donor. However, its position meta

to the carbonyl group is synthetically critical. Unlike para-substituted analogs, the meta

geometry prevents direct resonance conjugation between the bromine lone pairs and the

carbonyl pi-system, preserving the electrophilicity of the ketone for downstream nucleophilic

attacks.

Carbonyl Deactivation: The ketone carbonyl acts as a strong meta-director for any further

electrophilic aromatic substitutions (EAS) on the ring, reinforcing the stability of the 3-bromo
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position against migration or isomerization.

Synthetic Pathways & Process Chemistry[4][5][6]
The synthesis of the meta-isomer presents a regiochemical challenge. Direct Friedel-Crafts

acylation of bromobenzene with glutaric anhydride typically yields the para-isomer (4-bromo)

due to steric hindrance and the ortho/para directing nature of halogens.

To access the meta-isomer (5-(3-Bromophenyl)-5-oxovaleric acid), the preferred industrial

route reverses the order of operations: Acylation followed by Bromination.

Validated Synthetic Protocol
Step 1: Friedel-Crafts Acylation Benzene is reacted with glutaric anhydride in the presence of

anhydrous Aluminum Chloride (

) to form 5-phenyl-5-oxovaleric acid (benzoylbutyric acid).

Mechanism: The Lewis acid opens the anhydride ring to generate an acylium ion, which

attacks the benzene ring.

Yield: Typically 80-90%.

Step 2: Regioselective Bromination The resulting 5-phenyl-5-oxovaleric acid is subjected to

bromination. The carbonyl group attached to the ring acts as a meta-director, guiding the

incoming electrophile (

) to the 3-position.

Reagents: Bromine (

) with Iron(III) Bromide (

) catalyst, or N-Bromosuccinimide (NBS) in concentrated sulfuric acid.

Selectivity: High preference for the meta product (>95% regioselectivity) due to the strong

deactivating nature of the acyl group.

Reaction Workflow Diagram
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Figure 1: Two-step synthetic pathway leveraging the meta-directing carbonyl group to ensure

regiochemical purity.

Spectroscopic Characterization (Self-Validating
Data)
To verify the identity of the synthesized compound, researchers should look for specific splitting

patterns in the Proton NMR (

H-NMR) that confirm the meta-substitution.

Proton NMR ( H-NMR, 400 MHz, DMSO- )
The aromatic region is the diagnostic key. A para-substituted ring would show two doublets

(AA'BB' system). The meta-substituted ring of this compound shows a more complex ABCD

system:
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Mass Spectrometry (LC-MS)
Ionization Mode: ESI (-) or (+)

Isotope Pattern: A distinct 1:1 doublet at M and M+2 (e.g., 271 and 273 m/z) confirms the

presence of a single Bromine atom.

Applications in Drug Discovery[7]
This molecule is a "privileged scaffold" precursor. Its primary utility is in the synthesis of

nitrogen-containing heterocycles via condensation reactions.

Pathway to Pyridazinones (PARP Inhibitor Core)
Reacting 5-(3-Bromophenyl)-5-oxovaleric acid with hydrazine monohydrate results in the

cyclization to 6-(3-bromophenyl)-4,5-dihydropyridazin-3(2H)-one.

Mechanism: The hydrazine attacks the ketone first (forming a hydrazone), followed by

intramolecular attack on the carboxylic acid (or ester) to close the ring.

Significance: This pyridazinone core is structurally analogous to the pharmacophore found in

Olaparib and Niraparib.

Pathway to Indoles (Fischer Indole Synthesis)
Reduction of the ketone to a methylene group (using Wolff-Kishner or Clemmensen conditions)

yields 5-(3-bromophenyl)valeric acid. This can be further cyclized or coupled to form indole-

based drugs like Rucaparib (AG-014699), where the tricyclic core requires a specific aryl-alkyl

arrangement.

5-(3-Bromophenyl)-5-oxovaleric acid

6-(3-Bromophenyl)-4,5-dihydropyridazin-3(2H)-one
(PARP Inhibitor Scaffold)

Cyclization

5-(3-Bromophenyl)valeric acid

C=O Reduction

+ Hydrazine (N2H4) Reduction (Wolff-Kishner)
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Figure 2: Divergent synthesis pathways for downstream pharmaceutical intermediates.

Safety & Handling (MSDS Highlights)
Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The aldehyde/ketone

functionality can be sensitive to oxidation over long periods.

Disposal: Halogenated organic waste streams. Do not mix with strong oxidizers or bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 898787-86-5: 5-(3-bromophenyl)-5-oxo-pentanoic acid [cymitquimica.com]
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To cite this document: BenchChem. [Technical Guide: Molecular Structure & Synthesis of 5-
(3-Bromophenyl)-5-oxovaleric Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293223/docs#technical-guide-molecular-structure-
synthesis-of-5-3-bromophenyl-5-oxovaleric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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